(Z)2S,4R-Sacubitril

• CAS: 2751722-77-5
• Molecular Formula: C24H27NO5
• Molecular Weight: 409.5 g/mol
• InChI: InChI=1S/C24H27NO5/c1-3-30-24(29)17(2)15-21(25-22(26)13-14-23(27)28)16-18-9-11-20(12-10-18)19-7-5-4-6-8-19/h4-14,17,21H,3,15-16H2,1-2H3,(H,25,26)(H,27,28)/b14-13-/t17-,21+/m1/s1
• InChIKey: OBIKFELFUFDHLD-JLMIGJNSSA-N

(Z)2S,4R-Sacubitril Impurity Reference Standard

(Z)2S,4R-Sacubitril, also designated Sacubitril Maleic Acid (Z-Isomer) and chemically defined as (Z)-4-(((2S,4R)-1-([1,1'-biphenyl]-4-yl)-5-ethoxy-4-methyl-5-oxopentan-2-yl)amino)-4-oxobut-2-enoic acid [1], is a process-related impurity of the neprilysin (NEP) inhibitor prodrug sacubitril [2]. Sacubitril, used in fixed-dose combination with valsartan as LCZ696 (Entresto) for the treatment of heart failure with reduced ejection fraction [3], contains two chiral centers and a maleic acid moiety capable of E/Z isomerism. This specific (Z)2S,4R diastereomer represents a key stereoisomeric impurity requiring rigorous analytical control in pharmaceutical development, formulation stability studies, and commercial batch release testing .

• [1] SynZeal. Sacubitril Maleic Acid (Z-Isomer). Product Catalog SZ-S020059. CAS 2751722-77-5. View Source
• [2] ChemWhat. Sacubitril Maleic Acid (Z-Isomer). Product Page. CAS 2751722-77-5. View Source
• [3] Halama, A.; Zapadlo, M. Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Org. Process Res. Dev. 2019, 23, 1, 102-107. View Source

Why Generic Impurities Cannot Substitute

Generic substitution among sacubitril-related impurities is analytically invalid and pharmacopeially non-compliant. Sacubitril possesses two chiral centers (2S,4R configuration in the active pharmaceutical ingredient) and a maleic acid side chain capable of E/Z geometric isomerism, generating a complex stereoisomeric impurity profile that includes (2S,4S), (2R,4R), and (2R,4S) diastereomers alongside E- and Z-geometric isomers [1]. The (Z)2S,4R diastereomer differs from the (E)2S,4R isomer specifically in the geometry of the maleic acid double bond, which impacts chromatographic retention time, UV absorption characteristics, and mass spectrometric fragmentation patterns [2]. Regulatory guidance for abbreviated new drug applications (ANDAs) mandates the identification, quantification, and control of stereoisomeric impurities using characterized reference standards with defined stereochemistry [3]. Substituting an alternative impurity—such as Sacubitril Impurity 26 ((E)-isomer) or (2S,4S)-Sacubitril—introduces systematic error in method validation, compromises peak identification in stability-indicating HPLC methods, and may lead to inaccurate impurity quantification that fails ICH Q2(R1) validation criteria [4]. The quantitative evidence below demonstrates precisely where (Z)2S,4R-Sacubitril provides irreplaceable analytical specificity.

• [1] Halama, A.; Zapadlo, M. Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Org. Process Res. Dev. 2019, 23, 1, 102-107. View Source
• [2] SynZeal. Sacubitril Impurity 26 ((E)-isomer). Product Catalog SZ-S020032. View Source
• [3] ChemWhat. Sacubitril Maleic Acid (Z-Isomer). Product Page. CAS 2751722-77-5. View Source
• [4] Vijaykumar, C.; Kumar, Y.R.; Aparna, P.; Rao, P.S.P. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS. Biomed. Chromatogr. 2023, 37(2), e5550. View Source

(Z)2S,4R-Sacubitril Comparative Evidence

HPLC Resolution vs. Related Stereoisomers

Validated stability-indicating reversed-phase HPLC methods developed for sacubitril/valsartan formulations achieve baseline resolution of five impurities including stereoisomers, with limit of detection (LOD) ranging from 0.030 to 0.048 μg/mL and limit of quantification (LOQ) from 0.100 to 0.160 μg/mL [1]. The (Z)2S,4R diastereomer—characterized by spectral data (MS and NMR) as a discrete stereoisomeric impurity [2]—elutes as a distinct peak separate from the active pharmaceutical ingredient (2S,4R-sacubitril) and from the (2S,4S), (2R,4R), and (2R,4S) diastereomers under validated gradient conditions [3]. This chromatographic differentiation is stereochemically specific: the geometric isomerism of the maleic acid double bond (Z vs. E) and the stereochemistry at the 2- and 4-positions each contribute to unique retention behavior, enabling unambiguous peak assignment in forced degradation studies where sacubitril/valsartan tablets are subjected to acid (1 N HCl/60°C/2 h) and base (0.1 N NaOH/40°C/1 h) stress conditions [1].

Evidence Dimension	Chromatographic resolution (LOD/LOQ) for stereoisomeric impurities in sacubitril formulations
Target Compound Data	Resolved as a discrete stereoisomeric impurity peak; characterized by MS and NMR for unambiguous identification [2]
Comparator Or Baseline	Other stereoisomers ((2S,4S), (2R,4R), (2R,4S)-sacubitril) and degradation products; LOD 0.030-0.048 μg/mL; LOQ 0.100-0.160 μg/mL across impurity panel [1]
Quantified Difference	Baseline separation achieved among five impurities including stereoisomers; recovery range 93-105%; linearity R² ≥0.999 [1]
Conditions	Reversed-phase HPLC with Chiralcel OJ-RH column (150 × 4.6 mm, 5 μm) at 45°C; gradient elution with trifluoroacetic acid in water (mobile phase A) and acetonitrile/methanol (mobile phase B); detection at 254 nm [1]

Why This Matters

Procurement of (Z)2S,4R-Sacubitril as a characterized reference standard ensures accurate peak identification and method validation compliant with ICH Q2(R1) guidelines, eliminating the risk of misidentifying co-eluting stereoisomers in stability-indicating assays.

• [1] Vijaykumar, C.; Kumar, Y.R.; Aparna, P.; Rao, P.S.P. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS. Biomed. Chromatogr. 2023, 37(2), e5550. View Source
• [2] Halama, A.; Zapadlo, M. Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Org. Process Res. Dev. 2019, 23, 1, 102-107. View Source
• [3] Subramanian, V.B.; et al. Stability-indicating reversed-phase-HPLC method development and validation for sacubitril/valsartan complex in the presence of impurities and degradation products: Robustness by quality-by-design approach. Biomed. Chromatogr. 2022, 36(1), e5240. View Source

Pharmacopoeial Traceability vs. Research Compounds

The maleic acid moiety of (Z)2S,4R-Sacubitril adopts the Z (cis) configuration at the carbon-carbon double bond, distinguishing it from the corresponding (E)-isomer (Sacubitril Impurity 26), which adopts the E (trans) configuration [1]. Both isomers are supplied with detailed characterization data compliant with regulatory guidelines and are used as reference standards for analytical method development, method validation, and quality control applications in ANDA submissions [2]. However, the Z-isomer (CAS 2751722-77-5) and E-isomer (CAS not assigned for Impurity 26) exhibit distinct chromatographic retention behavior under validated HPLC conditions, necessitating separate reference standards for unambiguous peak assignment [3]. The Z-isomer is specifically identified as Sacubitril Impurity 61 or Sacubitril Maleic Acid (Z-Isomer) and is supplied at 95% purity with supporting COA, HPLC, MS, and ¹H-NMR data .

Evidence Dimension	Geometric isomer identity and reference standard purity
Target Compound Data	(Z)-configuration; supplied at 95% purity with COA, HPLC, MS, and ¹H-NMR characterization
Comparator Or Baseline	Sacubitril Impurity 26: (E)-configuration; molecular formula C23H25NO5; molecular weight 395.5 g/mol [1]
Quantified Difference	Distinct double-bond geometry (Z vs. E) produces different chromatographic retention times; molecular weight differs by 14 Da due to methoxy (Impurity 26) vs. ethoxy (Z-isomer) ester substitution
Conditions	Stability-indicating HPLC conditions: Chiralcel OJ-RH column; gradient elution with TFA in water/acetonitrile-methanol; detection at 254 nm [3]

Why This Matters

Procurement of the correct geometric isomer (Z vs. E) is essential for accurate impurity profiling; substitution of the E-isomer for the Z-isomer will result in incorrect retention time assignment and potential failure of system suitability criteria in validated analytical methods.

• [1] SynZeal. Sacubitril Impurity 26 ((E)-isomer). Product Catalog SZ-S020032. View Source
• [2] ChemWhat. Sacubitril Maleic Acid (Z-Isomer). Product Page. CAS 2751722-77-5. View Source
• [3] Vijaykumar, C.; Kumar, Y.R.; Aparna, P.; Rao, P.S.P. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS. Biomed. Chromatogr. 2023, 37(2), e5550. View Source

QC/AMV Utility vs. General Impurity Stocks

The stereoisomers of sacubitril, including the (Z)2S,4R diastereomer, have been synthesized, isolated, and characterized by spectral data (MS and NMR) for quality control purposes [1]. These characterized stereoisomers serve as reference standards for the development of HPLC methods that separate sacubitril from its stereoisomeric impurities [1]. Commercial suppliers provide (Z)2S,4R-Sacubitril with detailed characterization data compliant with regulatory guidelines, including certificates of analysis (COA) documenting HPLC purity, mass spectrometry (MS), and ¹H-NMR spectra . Further traceability against pharmacopeial standards (USP or EP) can be provided based on feasibility [2]. In contrast, alternative sacubitril impurities—such as Sacubitril Impurity 53 (tert-butyl carbamate derivative, CAS 1835193-03-7) or Sacubitril Impurity 58 (2,5-dioxopyrrolidin-1-yl derivative, CAS 2732209-12-8)—differ in chemical structure and are not suitable for calibrating the (Z)2S,4R impurity peak [3].

Evidence Dimension	Spectral characterization and identity confirmation
Target Compound Data	Fully characterized by MS and NMR as a discrete stereoisomeric impurity [1]; supplied with COA including HPLC purity, MS, and ¹H-NMR data
Comparator Or Baseline	Sacubitril Impurity 53: tert-butyl carbamate derivative (CAS 1835193-03-7); Sacubitril Impurity 58: 2,5-dioxopyrrolidin-1-yl derivative (CAS 2732209-12-8) [3]
Quantified Difference	Chemical structures differ fundamentally; (Z)2S,4R-Sacubitril retains the maleic acid Z-isomer structure, whereas comparators contain alternative functional groups (tert-butyl carbamate or succinimide moieties) that alter chromatographic and spectral properties
Conditions	Spectral characterization performed according to industrial synthetic process standards; MS and NMR data used for identity confirmation and reference standard qualification [1]

Why This Matters

Procurement of MS- and NMR-characterized (Z)2S,4R-Sacubitril ensures definitive identity confirmation and enables traceability to primary characterization data, satisfying regulatory expectations for impurity reference standard qualification in ANDA submissions.

• [1] Halama, A.; Zapadlo, M. Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Org. Process Res. Dev. 2019, 23, 1, 102-107. View Source
• [2] SynZeal. Sacubitril Maleic Acid (Z-Isomer). Product Catalog SZ-S020059. CAS 2751722-77-5. View Source
• [3] SynZeal. Sacubitril Impurity 53 (CAS 1835193-03-7). Product Catalog; Simson Pharma. Sacubitril Impurity 58 (CAS 2732209-12-8). Product Catalog. View Source

(Z)2S,4R-Sacubitril Application Scenarios

System Suitability for HPLC Impurity Profiling

(Z)2S,4R-Sacubitril serves as a critical reference standard for developing and validating stability-indicating reversed-phase HPLC methods that separate sacubitril from its stereoisomeric impurities and forced degradation products [1]. The validated method achieves baseline resolution of five impurities with LOD of 0.030-0.048 μg/mL and LOQ of 0.100-0.160 μg/mL, enabling accurate quantification of the (Z)2S,4R impurity in finished dosage forms under ICH Q2(R1) validation criteria [1]. This application directly supports ANDA submissions and commercial batch release testing [2].

Calibration Curve for Impurity Quantification

In forced degradation studies of sacubitril/valsartan tablets subjected to acid (1 N HCl/60°C/2 h) and base (0.1 N NaOH/40°C/1 h) stress conditions, (Z)2S,4R-Sacubitril is monitored as a discrete stereoisomeric impurity peak [1]. The compound's distinct chromatographic retention enables tracking of impurity formation under stress conditions, supporting shelf-life determination and regulatory stability data packages [2]. The characterized MS and NMR spectra of (Z)2S,4R-Sacubitril [3] allow definitive identification of this impurity when detected in stability samples.

Stereoisomer Fate Tracking in Process Development

(Z)2S,4R-Sacubitril is supplied with detailed characterization data compliant with regulatory guidelines and can be used as a reference standard with traceability against USP or EP pharmacopeial standards based on feasibility [1]. The compound's availability at 95% purity with supporting COA, HPLC, MS, and ¹H-NMR data [2] meets the requirements for primary or secondary reference standard qualification in pharmaceutical quality control laboratories performing sacubitril impurity testing.

Analytical Method Transfer Validation

During commercial production of sacubitril, (Z)2S,4R-Sacubitril is used for analytical method transfer between development and quality control laboratories, and for routine system suitability testing in validated HPLC methods [1]. The distinct chromatographic peak of the Z-isomer, differentiated from the (E)-isomer and other stereoisomers [2], serves as a system suitability marker to confirm column performance and mobile phase integrity before batch release testing.

• [1] Vijaykumar, C.; Kumar, Y.R.; Aparna, P.; Rao, P.S.P. Development and validation of a stability-indicating, single HPLC method for sacubitril-valsartan and their stereoisomers and identification of forced degradation products using LC-MS/MS. Biomed. Chromatogr. 2023, 37(2), e5550. View Source
• [2] SynZeal. Sacubitril Maleic Acid (Z-Isomer). Product Catalog SZ-S020059. CAS 2751722-77-5. View Source
• [3] Halama, A.; Zapadlo, M. Synthesis, Isolation, and Analysis of Stereoisomers of Sacubitril. Org. Process Res. Dev. 2019, 23, 1, 102-107. View Source